Cas no 31772-56-2 (N-(2-Methylpropylidene)urea)

N-(2-Methylpropylidene)urea structure
N-(2-Methylpropylidene)urea structure
Product Name:N-(2-Methylpropylidene)urea
CAS No:31772-56-2
MF:C5H10N2O
MW:114.145700931549
CID:291766
PubChem ID:53693813
Update Time:2024-03-01

N-(2-Methylpropylidene)urea Chemical and Physical Properties

Names and Identifiers

    • Urea, (2-methylpropylidene)-
    • 2-methylpropylideneurea
    • isobutylidenurea
    • N-(2-Methylpropylidene)urea
    • Inchi: 1S/C5H10N2O/c1-4(2)3-7-5(6)8/h3-4H,1-2H3,(H2,6,8)
    • InChI Key: BPBWQJOFULENOZ-UHFFFAOYSA-N
    • SMILES: O=C(N)N=CC(C)C

Computed Properties

  • Exact Mass: 114.079312947g/mol
  • Monoisotopic Mass: 114.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 55.4
  • XLogP3: 0.3
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